Cas no 2138095-74-4 (3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol)

• Product Name: 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol
• CAS No: 2138095-74-4
• MF: C₁₅H₃₀N₂O
• MW: 254.411504268646
• CID: 6110522
• PubChem ID: 165748209
• Update Time: 2025-08-02

3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160634
• 3-{methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol
• 2138095-74-4
• 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol

• Inchi： 1S/C15H30N2O/c1-4-5-13-6-7-14(18)8-15(13)17(3)11-12-9-16(2)10-12/h12-15,18H,4-11H2,1-3H3
• InChI Key： CMXQVNKOVJFONE-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)CC1CN(C)C1

Computed Properties

• Exact Mass: 254.235813585g/mol
• Monoisotopic Mass: 254.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.7Ų

Additional information on 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138095-74-4 and Product Name: 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol

The compound identified by the CAS number 2138095-74-4 and the product name 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates a cyclohexane ring substituted with an amine functional group, which is further modified by a propyl chain and a methylated azetidine moiety. Such structural features are often engineered to enhance binding affinity and selectivity in biological targets, making this compound a promising candidate for further investigation.

In recent years, the development of novel scaffolds that can interact selectively with biological targets has been a cornerstone of pharmaceutical innovation. The presence of the 1-methylazetidin-3-yl group in the molecular structure suggests potential interactions with enzymes or receptors, which are critical for modulating physiological processes. This particular substitution pattern is not commonly found in existing drugs, indicating that it may offer unique pharmacological properties. The methyl[(1-methylazetidin-3-yl)methyl]amino portion of the molecule further complicates its structure, potentially allowing for multiple points of interaction with biological systems. Such complexity is often leveraged to achieve higher efficacy and reduced side effects compared to simpler molecules.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The cyclohexane ring provides a stable backbone that can be modified to interact with specific neurotransmitter receptors. Preliminary studies have suggested that compounds with similar structural motifs may exhibit activity against targets involved in conditions such as depression and anxiety. The amine functional group, in particular, is known to be a key pharmacophore in many psychoactive drugs, capable of modulating synaptic transmission and receptor function. Further research is warranted to explore the exact mechanisms through which this compound interacts with neural pathways.

The synthesis of 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and enantioselective synthesis have enabled chemists to access complex stereocenters efficiently. These methods not only improve yield but also allow for the introduction of specific functional groups at desired positions within the molecule. The successful synthesis of this compound underscores the growing capabilities of modern organic chemistry and opens up new avenues for drug development.

From a computational chemistry perspective, understanding the properties of this compound requires sophisticated modeling techniques. Molecular dynamics simulations and quantum mechanical calculations can provide insights into its behavior in solution and its interactions with biological targets. These computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to predict binding affinities and metabolic stability before conducting expensive wet-lab experiments. The integration of computational methods with experimental data has accelerated the pace at which new drugs are developed, making compounds like 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol more accessible for therapeutic applications.

The pharmacokinetic properties of this compound are also critical factors that determine its potential as a drug candidate. Studies on related molecules have shown that structural modifications can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The cyclohexane ring and propyl substituent may influence solubility and permeability across biological membranes, while the amine group could affect metabolic clearance rates. Optimizing these properties is essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effect.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) techniques that can rapidly assess the activity of large libraries of compounds against various biological targets. This approach has been instrumental in identifying lead compounds for further development. Given its unique structural features, 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol may be a valuable addition to HTS campaigns aimed at discovering novel therapeutics for neurological disorders or other conditions where amine-based compounds are known to be effective.

The ethical considerations surrounding drug development must also be addressed when evaluating new compounds like this one. Ensuring that research is conducted responsibly and with appropriate safeguards in place is essential for maintaining public trust in pharmaceutical innovation. Collaborative efforts between academia, industry, and regulatory agencies help to ensure that new drugs are developed safely and effectively, addressing unmet medical needs while minimizing risks to patients.

In conclusion, 3-{Methyl[(1-methylazetidin-3-yl)methyl]amino}-4-propylcyclohexan-1-ol represents a promising candidate for further exploration in pharmaceutical research due to its complex structure and potential applications in treating neurological disorders. Advances in synthetic chemistry, computational modeling, and HTS techniques have made it more feasible than ever before to develop novel therapeutics based on intricate molecular scaffolds like this one. As research continues, it is likely that compounds such as this will play an increasingly important role in addressing some of today's most challenging medical conditions.